N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide

• IUPAC Name: N-[2-(6-methylsulfanyl-4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-propylpentanamide
• InChI: InChI=1S/C21H34N6OS/c1-4-9-16(10-5-2)20(28)22-11-14-27-19-17(15-23-27)18(24-21(25-19)29-3)26-12-7-6-8-13-26/h15-16H,4-14H2,1-3H3,(H,22,28)
• InChI Key: FOCCYXRZXLIQMJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NCCN1C2=C(C=N1)C(=NC(=N2)SC)N3CCCCC3
• Molecular Formula: C21H34N6OS
• Molecular Weight: 418.6 g/mol

Description

N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide is a useful research compound. Its molecular formula is C21H34N6OS and its molecular weight is 418.6. The purity is usually 95%.
BenchChem offers high-quality N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiproliferative Activity

A series of pyrazolopyrimidine derivatives demonstrated significant antiproliferative effects against human cancer cell lines, suggesting potential as anticancer agents. These compounds were synthesized and evaluated using the MTT assay method, indicating their utility in cancer research and therapy development (Mallesha et al., 2012).

Antibacterial and Antitumor Activities

Novel pyrazolopyrimidines derivatives were synthesized and assessed for their antibacterial and antitumor properties, highlighting their dual functional potential in medicinal chemistry. The synthesis approach and structure-activity relationship studies provide a framework for developing new therapeutic agents (Khobragade et al., 2010).

Cognitive Disorders Treatment

Research into pyrazolopyrimidine derivatives has also extended into the domain of cognitive disorders, with compounds being developed as selective inhibitors with potential applications in treating conditions that impair cognition. These investigations emphasize the role of such compounds in neuroscience and pharmacology (Verhoest et al., 2012).

Anti-inflammatory Effects

Pyrazolopyrimidine compounds have been explored for their anti-inflammatory properties, offering a potential for developing non-steroidal anti-inflammatory drugs without the common side effects associated with traditional NSAIDs. This research underscores the therapeutic versatility of pyrazolopyrimidine derivatives (Auzzi et al., 1983).